(Pentan-3-yl)(2,2,2-trifluoroethyl)amine hydrochloride
Overview
Description
Pentan-3-yl)(2,2,2-trifluoroethyl)amine hydrochloride is an organic compound that is used in a variety of scientific and industrial applications. It is a colorless, water soluble, and low toxicity compound that has been widely studied in recent years. The compound is synthesized by reacting pentan-3-yl)amine with 2,2,2-trifluoroethyl chloride in the presence of a base catalyst. This compound has been widely studied due to its unique properties and potential applications in the fields of medicine, biochemistry, and pharmacology.
Scientific Research Applications
1. Bioisoteres and Building Blocks in Organic Chemistry
(Pentan-3-yl)(2,2,2-trifluoroethyl)amine hydrochloride and related compounds are significant in organic chemistry, especially as bioisoteres for aromatic rings, tert-butyl groups, and alkynes. Hughes et al. (2019) developed a method for synthesizing 3-alkylbicyclo[1.1.1]pentan-1-amines, providing efficient incorporation of pharmaceutically relevant amines onto this scaffold, which could be related to the chemical structure of this compound (Hughes et al., 2019).
2. Synthesis and Structural Analysis
Goh et al. (2014) discussed a scalable synthesis method for bicyclo[1.1.1]pentan-1-amine, an important moiety in medicinal chemistry, which is structurally related to this compound. Their work presents a flexible alternative for the synthesis of such compounds (Goh et al., 2014).
3. Applications in Medicinal Chemistry
Amines containing bridged bicyclic carbon skeletons, similar to this compound, are valuable in medicinal chemistry. Harmata et al. (2021) reported the conversion of bicyclo[1.1.1]pentan-1-amines to polysubstituted bicyclo[3.1.1]heptan-1-amines, demonstrating the versatility of these compounds in synthesizing complex primary amine building blocks (Harmata et al., 2021).
4. Characterization and Reactivity Studies
Wiberg et al. (1993) explored the reactivity of bicyclo[1.1.1]pentane derivatives, which is relevant to understanding the chemical behavior of this compound. Their work includes the study of pKa values and NMR properties, crucial for characterizing such compounds (Wiberg et al., 1993).
properties
IUPAC Name |
N-(2,2,2-trifluoroethyl)pentan-3-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14F3N.ClH/c1-3-6(4-2)11-5-7(8,9)10;/h6,11H,3-5H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ASMYOINVAOJYNM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)NCC(F)(F)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15ClF3N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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